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Compound of Interest

Compound Name: Isoglobotetraose

Cat. No.: B12410397 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory reagents are paramount to ensuring a safe and compliant work

environment. This guide provides essential information and a step-by-step procedure for the

proper disposal of Isoglobotetraose, a key oligosaccharide in glycosphingolipid research.

While specific safety data sheets (SDS) for Isoglobotetraose are not readily available in public

resources, a general approach based on the handling of similar non-hazardous carbohydrate

compounds can be adopted.

Chemical and Physical Properties
A summary of the known properties of Isoglobotetraose is presented below. This data is

crucial for understanding its basic nature and for making informed decisions on its handling and

disposal.
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Property Value Reference

Chemical Formula C₂₆H₄₅NO₂₁ [1][2]

Molecular Weight 707.63 g/mol [1]

CAS Number 75645-26-0 [1]

Synonyms Globoisotetraose, Cytolipin R [1][3]

Physical State Solid (Presumed)

Solubility Soluble in water (Presumed)

Hazard Profile Not classified as hazardous [4]

Note: Physical state and solubility are presumed based on the nature of similar

oligosaccharides. The hazard profile is based on data for the similar compound Isomaltotriose,

as a specific SDS for Isoglobotetraose was not found.

Standard Operating Procedure for Isoglobotetraose
Disposal
The following protocol outlines the recommended steps for the disposal of small quantities of

Isoglobotetraose typically used in a research laboratory setting. This procedure assumes that

the compound has not been mixed with any hazardous materials.

1. Hazard Assessment:

Review available safety information. For Isoglobotetraose, based on chemically similar

compounds, it is not considered a hazardous substance.

If Isoglobotetraose has been mixed with other chemicals, the disposal procedure must be

re-evaluated based on the hazards of all components in the mixture.

2. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and gloves, to prevent

direct contact.
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3. Small Spills and Residues:

For small spills of solid Isoglobotetraose, gently sweep the material into a suitable

container for disposal. Avoid generating dust.

Wipe the area with a damp cloth or paper towel.

4. Uncontaminated Waste:

Uncontaminated, solid Isoglobotetraose can typically be disposed of as non-hazardous

solid waste.

Place the material in a sealed container to prevent it from becoming airborne.

Follow your institution's specific guidelines for non-hazardous chemical waste.

5. Aqueous Solutions:

Aqueous solutions of Isoglobotetraose, if not contaminated with other hazardous materials,

can generally be disposed of down the drain with copious amounts of water.

Consult your local regulations and institutional policies to confirm the acceptability of this

practice.

6. Contaminated Waste:

If Isoglobotetraose is contaminated with a hazardous substance (e.g., solvents, toxic

reagents), it must be treated as hazardous waste.

The disposal method will be dictated by the nature of the contaminant.

Collect the contaminated material in a properly labeled hazardous waste container and

follow your institution's hazardous waste disposal procedures.

Disposal Decision Workflow
The following diagram illustrates the logical steps to determine the appropriate disposal

pathway for Isoglobotetraose.
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Start: Isoglobotetraose for Disposal
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Caption: Decision workflow for the proper disposal of Isoglobotetraose.
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By adhering to these guidelines and the accompanying decision workflow, laboratory

professionals can ensure the safe and compliant disposal of Isoglobotetraose, fostering a

secure research environment. Always prioritize consulting your institution's specific safety and

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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